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Compound of Interest

Compound Name: YYA-021

Cat. No.: B1683535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YYA-021 is a small-molecule CD4 mimic that potently inhibits the entry of Human

Immunodeficiency Virus (HIV) into host cells.[1][2] It functions by competitively binding to the

viral envelope glycoprotein gp120, thereby preventing its interaction with the CD4 receptor on

the surface of T-cells.[1][3][4] This action blocks the initial stage of the viral lifecycle and

subsequent infection. Accurate and consistent preparation of YYA-021 stock solutions is critical

for reliable experimental outcomes in virological and immunological research. Dimethyl

sulfoxide (DMSO) is a common solvent for dissolving small molecules like YYA-021 for in vitro

studies. This document provides a detailed protocol for the preparation, storage, and handling

of YYA-021 stock solutions using DMSO.

Quantitative Data Summary
For ease of use in calculations and experimental design, the key quantitative properties of

YYA-021 are summarized in the table below.
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Property Value Reference

Molecular Weight 317.43 g/mol [1][3][4]

Chemical Formula C₁₈H₂₇N₃O₂ [1][3]

Solubility in DMSO ≥ 10 mM [5]

Recommended Long-term

Storage
-20°C [3]

Purity >98% (lot-dependent) [3]

Experimental Protocol: Preparing a 10 mM YYA-021
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of YYA-021 in DMSO. This

concentration is a common starting point for serial dilutions in various cell-based assays.

Materials:

YYA-021 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparations: Before opening the vial of YYA-021, centrifuge it briefly to ensure

all the powder is at the bottom. This is especially important for small quantities.
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Weighing YYA-021:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of YYA-021 powder into the tube. For example, to

prepare 1 ml of a 10 mM stock solution, weigh out 3.174 mg of YYA-021.

Calculation:

Molarity (M) = Moles (mol) / Volume (L)

Moles (mol) = Mass (g) / Molecular Weight ( g/mol )

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L * 0.001 L * 317.43 g/mol * 1000 mg/g = 3.174 mg

Adding DMSO:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

YYA-021 powder. For the example above, add 1 ml of DMSO.

It is crucial to use anhydrous DMSO as moisture can affect the solubility and stability of

the compound.

Dissolution:

Tightly cap the tube and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If the compound does not fully dissolve, brief sonication in a water bath may be applied.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber or opaque microcentrifuge
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tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -20°C. Under these conditions, the stock

solution should be stable for several months to years.[3]

Mechanism of Action: Inhibition of HIV Entry
Signaling
YYA-021 exerts its antiviral activity by interrupting the initial signaling cascade triggered by the

binding of the HIV envelope protein gp120 to the CD4 receptor on T-cells. This interaction is a

critical first step for viral entry and subsequent infection. The binding of gp120 to CD4 recruits

and activates the Src family kinase, Lck, which is associated with the cytoplasmic tail of CD4.

Activated Lck then phosphorylates and activates ZAP-70 (Zeta-chain-associated protein kinase

70). ZAP-70, in turn, phosphorylates downstream adaptor proteins such as LAT (Linker for

Activation of T-cells), initiating a signaling cascade that ultimately facilitates viral entry. By

mimicking CD4 and binding to gp120, YYA-021 prevents this entire signaling process from

being initiated.

Caption: YYA-021 inhibits HIV entry by blocking gp120-CD4 binding.

Experimental Workflow for Preparing YYA-021 Stock
Solution
The following diagram outlines the logical flow of the protocol for preparing a YYA-021 stock

solution.
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Caption: Workflow for preparing YYA-021 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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